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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068

For Immediate Release

This technical guide provides a concise overview of the fundamental molecular characteristics
of diisopropyl peroxydicarbonate, an organic peroxide widely utilized as a polymerization
initiator. The information presented is intended for researchers, scientists, and professionals in
the field of drug development and polymer chemistry.

Core Molecular Data

Diisopropyl peroxydicarbonate is a key compound in various chemical syntheses. A clear
understanding of its basic molecular data is essential for its proper application and for
theoretical modeling. The table below summarizes its molecular formula and weight.

Parameter Value Reference
Molecular Formula CsH1406 [L][2][3][4][5]
Molecular Weight 206.19 g/mol [1][2][5][6]
Alternate Molecular Weight 206.2 g/mol [4107118]

Logical Relationship of Molecular Properties

The chemical identity of a compound is fundamentally established by its name, which
corresponds to a specific molecular formula, and in turn, a defined molecular weight. The
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following diagram illustrates this hierarchical relationship for diisopropyl peroxydicarbonate.

Figure 1. Logical flow from chemical name to molecular weight.

This guide serves as a foundational reference for the molecular properties of diisopropyl
peroxydicarbonate. No experimental protocols are included as the data presented are
fundamental, calculated properties of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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